Steroidal alkaloids are a class of bioactive compounds characterized by a steroid nucleus and an alkaloid functional group. These molecules exhibit diverse pharmacological activities due to their unique structural features, making them of great interest in medicinal chemistry. Structurally, steroidal alkaloids consist of a 17-carbon steroid skeleton, often modified with various functional groups such as amine, hydroxyl, or carbonyl moieties, contributing to their chemical diversity and biological activity. These compounds are found in several plants, including the Rauwolfia genus, which is known for producing the alkaloid reserpine. Steroidal alkaloids have a wide range of applications, from traditional medicine where they are used as sedatives, vasodilators, and anti-hypertensive agents to modern pharmaceuticals where they can serve as precursors for synthetic drugs or directly used in therapeutic formulations. The study of steroidal alkaloids involves complex extraction and purification processes, followed by detailed structural analysis using techniques like NMR spectroscopy and mass spectrometry. Their potential medicinal uses are continually being explored, driven by their promising biological activities and chemical versatility.